Cas no 2172096-02-3 (tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172096-02-3
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5567173
• PubChem ID: 165596601
• Update Time: 2025-10-24

tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1635821
• 2172096-02-3
• tert-butyl 3-[(cyclopent-1-en-1-yl)methyl]-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C15H25NO3/c1-15(2,3)19-14(18)16-9-12(13(17)10-16)8-11-6-4-5-7-11/h6,12-13,17H,4-5,7-10H2,1-3H3
• InChI Key： CGDVJQRWXWCZAT-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC1=CCCC1

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172096-02-3)

Tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate, with the CAS number 2172096-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties. The presence of a cyclopentene ring and a hydroxypyrrolidine moiety suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for drug efficacy.

In recent years, there has been a growing interest in the development of molecules that can modulate neurological and cardiovascular functions. The cyclopentene moiety in this compound is particularly noteworthy, as it has been shown to exhibit properties that are conducive to binding with specific biological targets. This feature makes it an attractive candidate for further investigation in the context of drug discovery.

Moreover, the hydroxypyrrolidine group in the molecule is known for its ability to engage in hydrogen bonding interactions, which can enhance the binding affinity and selectivity of the compound towards its intended targets. These characteristics are essential for designing drugs that can effectively interact with biological systems without causing off-target effects.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug candidates. The unique combination of functional groups in tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate positions it as a valuable scaffold for developing novel therapeutic agents. Studies have shown that molecules with similar structural motifs can exhibit potent biological activities, making them promising candidates for further exploration.

The tert-butyl group in the compound's name also contributes to its overall stability and solubility profile, which are critical factors in drug formulation and delivery. This group can help to shield the more reactive parts of the molecule from degradation, thereby enhancing its shelf life and bioavailability.

In addition to its structural features, tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound may have applications in the treatment of various diseases, including neurological disorders and cardiovascular conditions. The ability of this molecule to interact with multiple biological targets makes it a versatile tool for drug discovery.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce high-purity samples of tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate, which is essential for conducting thorough biological evaluations.

Ongoing research is focused on elucidating the mechanism of action of this compound and identifying potential therapeutic applications. By leveraging cutting-edge computational methods and experimental techniques, scientists are gaining deeper insights into how this molecule interacts with biological systems. These findings are expected to pave the way for the development of novel drugs based on similar structural scaffolds.

The importance of interdisciplinary collaboration in drug discovery cannot be overstated. The study of compounds like tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate benefits from the expertise of chemists, biologists, and pharmacologists working together to understand their biological effects and develop new therapeutic strategies.

In conclusion, tert-butyl 3-(cyclopent-1-en-1-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172096-02) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, this compound holds great potential for contributing to the discovery of new treatments for various diseases.